Chembl4544886

• IUPAC Name: [(2S,4S)-1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropyrrolidin-2-yl]methanamine
• InChI: InChI=1S/C11H18FN3O/c1-7-11(8(2)16-14-7)6-15-5-9(12)3-10(15)4-13/h9-10H,3-6,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key: RBLSMTXIXHUSJY-UWVGGRQHSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CC(CC2CN)F
• Isomeric SMILES: CC1=C(C(=NO1)C)CN2C[C@H](C[C@H]2CN)F
• Molecular Formula: C11H18FN3O
• Molecular Weight: 227.28 g/mol

Description

Chembl4544886 is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including biochemistry, pharmacology, and medicinal chemistry. This compound has been synthesized using several methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Chemometrics in Forensic Chemistry

Chemometrics plays a significant role in forensic chemistry, enhancing data interpretation and improving productivity in various applications such as drug profiling and spectral imaging. By using statistical methods, forensic chemists can handle and interpret analytical data more reliably, aiding in complex crime case analysis. The EU project STEFA-G02 aims to develop a software tool incorporating essential elements of data handling and evaluation for forensic chemists, facilitating the practical application of chemometrics in forensic workflows (Bovens et al., 2019).

Advances in Chemoinformatics

Chemoinformatics encompasses the storage, organization, and analysis of chemical information, playing a vital role in drug discovery and development. The field has seen significant growth due to high-throughput experimental techniques and the increasing availability of public databases, which support the development of new approaches in chemical analysis and pharmaceutical research (Agrafiotis et al., 2007).

Chemometrics for Sustainable Solutions in Green Chemistry

Chemometric techniques are applied to select green materials and processes, contributing to sustainability in chemistry. By analyzing data for grouping, classification, and the selection of sustainable solutions, chemometrics aids in filling data gaps and avoiding unnecessary experiments, thereby promoting green chemistry practices (Bystrzanowska & Tobiszewski, 2020).

Corrosion Studies and Chemometrics

Chemometric techniques enhance the quality of laboratory workflows in the field of corrosion science. By applying statistical methods, researchers can improve the analysis and interpretation of data related to corrosion processes, leading to more effective corrosion prevention strategies (Luciano et al., 2010).

Chemometrics in Data Processing for Metabolomics

Recent advancements in chemometrics have significantly impacted metabolomics, particularly in processing data generated from mass spectrometric techniques. Chemometric methods are essential for preprocessing raw data, identifying metabolites, selecting variables, and modeling, thus bridging the gap between datasets and biological knowledge (Yi et al., 2016).